Cas no 355377-26-3 (2-isocyanopentane)

• Product Name: 2-isocyanopentane
• CAS No: 355377-26-3
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 303122
• PubChem ID: 4084558
• Update Time: 2025-04-19

2-isocyanopentane Chemical and Physical Properties

Names and Identifiers

• 2-PENTYL ISOCYANIDE 97
• 2-isocyanopentane
• 2-PENTYL ISOCYANIDE
• pentyl-2-isocyanide
• 355377-26-3
• 1-methylbutylisonitrile
• 2-Pentyl isocyanide, 97%
• AKOS024194275
• EN300-1852371
• DTXSID10399139
• AMOPGKXKHYQXDO-UHFFFAOYSA-N

• Inchi： 1S/C6H11N/c1-4-5-6(2)7-3/h6H,4-5H2,1-2H3
• InChI Key： AMOPGKXKHYQXDO-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)CCC

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Density: 0.783 g/mL at 25 °C(lit.)
• Boiling Point: 137-138 °C(lit.)
• Flash Point: 79 °F
• Refractive Index: n20/D 1.406(lit.)
• PSA: 0.00000
• LogP: 1.32500

2-isocyanopentane Security Information

• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R10; R23/24/25